Cas no 24518-48-7 (Phenol,4-(7-methyloctyl)-)

Phenol,4-(7-methyloctyl)- structure
Phenol,4-(7-methyloctyl)- structure
Product Name:Phenol,4-(7-methyloctyl)-
CAS No:24518-48-7
MF:C15H24O
MW:220.350464820862
CID:258668
PubChem ID:338733
Update Time:2025-04-19

Phenol,4-(7-methyloctyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-(7-methyloctyl)-
    • 4-(7-methyloctyl)phenol
    • 3,4-dihydroxy-4-(1-hydroxy-4-methylpent-3-en-1-yl)-2-(3-methylbutanoyl)-5-(3-methylbut-2-en-1-yl)cyclopent-2-en-1-one
    • 3,4-Dihydroxy-4-(1-hydroxy-4-methylpent-3-enyl)-5-(3-methylbut-2-enyl)-2-(3-methyl-1-oxobutyl)cyclopent-2-en-1-one
    • 4-isononylphenol
    • AC1L3LFG
    • AC1Q5CJY
    • AGN-PC-00C10J
    • AR-1E9201
    • CTK4F3017
    • dihydroisohumulone
    • EINECS 246-037-8
    • p-Isohumulon-A(1)
    • p-isononylphenol
    • SureCN2537975
    • AKOS030228718
    • NCGC00090918-04
    • BDBM34139
    • Tox21_201528
    • DSSTox_RID_78663
    • Tox21_300576
    • NS00001818
    • NCGC00259078-01
    • 4-Isononyl-phenol
    • SCHEMBL573990
    • CAS-84852-15-3
    • DTXSID10274053
    • EINECS 247-770-6
    • CHEMBL503990
    • Phenol, 4-isononyl-
    • NCGC00248095-01
    • 24518-48-7
    • JRW3Q994VG
    • FT-0688086
    • DSSTox_CID_9055
    • NCGC00254520-01
    • NCGC00248095-03
    • AS-57096
    • 4-(7-methyloctyl)phenol, 10
    • 4-i-nonylphenol
    • NCGC00248095-02
    • NSC362474
    • 26543-97-5
    • DSSTox_GSID_29055
    • NSC-362474
    • Tox21_111040
    • Q27893984
    • Inchi: 1S/C15H24O/c1-13(2)7-5-3-4-6-8-14-9-11-15(16)12-10-14/h9-13,16H,3-8H2,1-2H3
    • InChI Key: JSFITYFUKSFPBZ-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1)CCCCCCC(C)C

Computed Properties

  • Exact Mass: 220.18282
  • Monoisotopic Mass: 220.182715385g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
  • LogP: 4.54120
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